Cas no 182344-23-6 (4-Fluoro-3-(trifluoromethyl)phenylboronic acid)

• Product Name: 4-Fluoro-3-(trifluoromethyl)phenylboronic acid
• CAS No: 182344-23-6
• MF: C₇H₅BF₄O₂
• MW: 207.918016195297
• MDL: MFCD07363787
• CID: 136263
• PubChem ID: 17750051
• Update Time: 2025-11-02

4-Fluoro-3-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethyl)phenylboronic acid
• 4-Fluoro-3-(trifluoromethyl)benzeneboronic acid
• 4-Fluoro-3-(trifluoromethyl)phenylboronic Acid (contains varying amounts of Anhydride)
• [4-fluoro-3-(trifluoromethyl)phenyl]boronic acid
• Boronic acid,B-[4-fluoro-3-(trifluoromethyl)phenyl]-
• (4-Fluoro-3-trifluoromethyl)benzeneboronicacid
• 3-Trifluoromethyl-4-fluoro-phenylboronic acid
• 4-Fluoro-3-trifluoromethylphenylboronic acid
• 5-Borono-2-fluorobenzotrifluoride
• 4-Fluoro-3-(trifluoromethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• AKOS BRN-1028
• 4-Fluoro-(trifluoromethyl)phenylboronic Acid
• (4-FLUORO-3-TRIFLUOROMETHYL)BENZENEBORONIC ACID
• 4-Fluoro-3-(trifluoromethyl)benzeneboronicacid98%
• 4-Fluoro-3-(trifluoromethyl)benzeneboronic acid 98%
• (4-fluoro-3-(trifluoromethyl)phenyl)boronic acid
• Boronic acid, [4-fluoro-3-(trifluoromethyl)phenyl]-
• 3-(Trifluoromethyl)-4-fluorophenylboronic acid
• (4-Fluoro-
• Boronic acid, B-[4-fluoro-3-(trifluoromethyl)phenyl]-
• SCHEMBL206793
• EN300-250790
• MFCD07363787
• A812683
• F0830
• AM20060973
• Z784890202
• 4-fluoro-3-(trifluoromethyl) phenylboronic acid
• 4-Fluoro-3-(trifluoromethyl)phenylboronic acid, AldrichCPR
• AB30770
• 4-fluoro-3-trifluoromethyl phenylboronic acid
• [4-fluoranyl-3-(trifluoromethyl)phenyl]boronic acid
• BP-12125
• 3-trifluoromethyl-4-fluorophenylboronic acid
• 4-fluoro-3-trifluoromethyl-phenyl-boronic acid
• CS-W015250
• 182344-23-6
• AS-18172
• BCP05478
• AKOS004113804
• FT-0643754
• SY017468
• DTXSID90590203
• 4-Fluoro-3-(trifluoromethyl)phenylboronicacid
• DB-028882

• MDL： MFCD07363787
• Inchi： 1S/C7H5BF4O2/c9-6-2-1-4(8(13)14)3-5(6)7(10,11)12/h1-3,13-14H
• InChI Key： GUJYFCBXDUPORN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 208.03200
• Monoisotopic Mass: 208.0318722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 267-269 ºC
• Boiling Point: 268.7±50.0 ºC (760 Torr),
• Flash Point: 116.3±30.1 ºC,
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 40.46000
• LogP: 0.52430
• Solubility: Not determined

4-Fluoro-3-(trifluoromethyl)phenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： R36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT, KEEP COLD

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Fluoro-3-(trifluoromethyl)phenylboronic acid

Comprehensive Guide to 4-Fluoro-3-(trifluoromethyl)phenylboronic acid (CAS 182344-23-6): Properties, Applications, and Industry Insights

4-Fluoro-3-(trifluoromethyl)phenylboronic acid (CAS 182344-23-6) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This compound, featuring both fluoro and trifluoromethyl substituents, exhibits unique electronic properties that make it invaluable in pharmaceuticals, agrochemicals, and material science. Its CAS number 182344-23-6 ensures precise identification in regulatory and research contexts.

The growing demand for fluorinated boronic acids like 4-Fluoro-3-(trifluoromethyl)phenylboronic acid is driven by their ability to enhance drug bioavailability and metabolic stability. Researchers frequently search for "boronic acid Suzuki coupling" or "trifluoromethyl phenylboronic acid applications," reflecting its relevance in drug discovery and catalysis. Recent studies highlight its utility in designing kinase inhibitors and PET imaging probes, aligning with trends in personalized medicine.

From a synthetic perspective, CAS 182344-23-6 offers exceptional reactivity in palladium-catalyzed reactions, enabling the construction of complex biaryl structures. Its electron-withdrawing groups (fluoro and trifluoromethyl) fine-tune reaction kinetics, a topic often explored in queries like "how to optimize Suzuki reaction with fluorinated boronic acids." This adaptability makes it a staple in high-throughput screening libraries for pharmaceutical R&D.

Environmental and regulatory considerations are also critical. The compound’s fluorine content aligns with green chemistry principles, as it often reduces dosage requirements in end-products. Searches for "sustainable fluorinated building blocks" underscore this trend. Proper handling protocols for boronic acid derivatives are well-documented, ensuring safety without compromising performance.

In material science, 4-Fluoro-3-(trifluoromethyl)phenylboronic acid contributes to OLED materials and liquid crystal displays, where its thermal stability and electronic effects are leveraged. Industry forums frequently discuss "boronic acids in optoelectronics," highlighting interdisciplinary applications. With patents increasingly citing CAS 182344-23-6, its commercial importance continues to rise.

For suppliers and researchers, key questions include "where to buy 4-Fluoro-3-(trifluoromethyl)phenylboronic acid" and "purity standards for boronic acids." Reputable vendors provide HPLC/GC-MS certifications, ensuring compliance with pharmaceutical-grade requirements. Storage recommendations (e.g., anhydrous conditions) are equally vital to maintain reactivity.

In summary, 4-Fluoro-3-(trifluoromethyl)phenylboronic acid (CAS 182344-23-6) bridges cutting-edge science and industrial innovation. Its versatility in cross-coupling chemistry, combined with fluorine’s strategic advantages, positions it as a critical tool for advancing life sciences and advanced materials. As synthetic methodologies evolve, this compound will remain at the forefront of molecular design.